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Compound of Interest

Compound Name: 2-(Pyridine-4-sulfonyl)ethan-1-ol

Cat. No.: B13265863

Get Quote

CAS: 376366-79-9 Formula: C₇H₉NO₃S Molecular Weight: 187.22 g/mol Synonyms: 2-(pyridin-

4-ylsulfonyl)ethanol; 4-(2-hydroxyethylsulfonyl)pyridine[1]

Executive Summary & Chemical Identity[1][2]
2-(Pyridine-4-sulfonyl)ethan-1-ol is a specialized heterocyclic building block primarily utilized

in medicinal chemistry and chemical biology.[1] Its structural core—a pyridine ring linked via a

sulfone to a hydroxyethyl chain—serves as a masked vinyl sulfone.

Unlike reactive vinyl sulfones which can degrade or react non-specifically during storage, this

alcohol precursor is chemically stable. It can be activated "on-demand" (chemically or

enzymatically) to generate 4-(vinylsulfonyl)pyridine, a potent Michael acceptor.[1] This property

makes it indispensable for:

Covalent Drug Discovery: Designing Targeted Covalent Inhibitors (TCIs) that react

specifically with cysteine residues (e.g., Cys481 in BTK).

Proteomics: Activity-Based Protein Profiling (ABPP) probes.

Bioconjugation: Installing pyridine-based solubilizing linkers.[1]
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Mechanism of Action: The "Masked" Electrophile
The utility of this compound relies on a bio-orthogonal elimination reaction. The hydroxyethyl

sulfone moiety is relatively inert to nucleophiles until it undergoes

-elimination.[1]

Mechanistic Pathway[3][4][5][6][7]
Precursor State: The sulfone group (

) acidifies the

-protons (adjacent to the sulfur).

Activation: Derivatization of the hydroxyl group (e.g., to a mesylate, tosylate, or phosphate)

creates a good leaving group.

Elimination: Under basic conditions (or physiological pH for highly activated variants), the

compound eliminates the leaving group to form the vinyl sulfone.

Conjugation: The resulting vinyl sulfone is a soft electrophile that reacts rapidly with soft

nucleophiles (thiols/cysteines) via 1,4-Michael addition.
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Figure 1: The activation pathway from stable alcohol precursor to reactive cysteine trap.[1]

Synthesis Protocol
The synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol is a two-stage process: S-alkylation

followed by oxidation.[1]
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Reagents & Materials[1][2][3][4][5][8]
Precursor: 4-Mercaptopyridine (CAS 4556-23-4)

Alkylating Agent: 2-Chloroethanol or Ethylene Oxide[1]

Oxidant: Oxone® (Potassium peroxymonosulfate) or Hydrogen Peroxide (

) with catalytic Sodium Tungstate (

).

Solvents: Methanol (MeOH), Water, Dichloromethane (DCM).

Step-by-Step Methodology
Step 1: Synthesis of 2-(pyridin-4-ylthio)ethanol (Sulfide
Intermediate)

Dissolution: Dissolve 4-mercaptopyridine (10 mmol, 1.11 g) in MeOH (20 mL).

Base Addition: Add Triethylamine (TEA) (12 mmol, 1.67 mL) to deprotonate the thiol. Stir for

10 min at Room Temperature (RT).

Alkylation: Add 2-chloroethanol (12 mmol, 0.8 mL) dropwise.

Reflux: Heat the mixture to reflux (

) for 4–6 hours. Monitor by TLC (System: 5% MeOH in DCM).

Workup: Concentrate in vacuo. Redissolve residue in DCM, wash with saturated

and brine. Dry over

and concentrate.

Yield Expectation: 85–90% (Yellow oil/solid).

Step 2: Oxidation to Sulfone[1]
Preparation: Dissolve the sulfide intermediate (5 mmol) in MeOH/Water (1:1, 20 mL).
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Oxidation: Add Oxone® (7.5 mmol, 4.6 g) in portions over 15 minutes at

.

Note: The reaction is exothermic.[2] Maintain temperature

.

Reaction: Allow to warm to RT and stir for 3–12 hours.

Quenching: Filter off the white precipitate (potassium salts). Concentrate the filtrate to

remove MeOH.

Extraction: Neutralize the aqueous residue with saturated

to pH 8. Extract exhaustively with EtOAc or DCM/iPrOH (3:1).

Purification: Recrystallize from Ethanol/Hexane or purify via silica flash chromatography (0-

10% MeOH in DCM).

Data Summary Table

Parameter Value / Condition

Appearance White to off-white crystalline solid

Melting Point 108–112 °C (Lit.[1][3] varies by purity)

Solubility
Soluble in DMSO, MeOH, DCM; Sparingly

soluble in Water

Storage 2–8 °C, Hygroscopic (Store under Nitrogen)

Experimental Applications
A. Proteomic Profiling (ABPP)
This compound is used to map "ligandable" cysteines.

Protocol: The alcohol is converted to an alkyne-tagged vinyl sulfone probe.[1]
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Workflow:

Incubate proteome with probe.[4]

Perform "Click Chemistry" (CuAAC) with Azide-Biotin.[1]

Enrich labeled proteins on Streptavidin beads.

Digest and analyze via LC-MS/MS.[1][5]

B. Late-Stage Functionalization
The hydroxyl group allows this sulfone to be attached to diverse scaffolds (drugs,

fluorophores).

Coupling: React with carboxylic acids using EDC/NHS to form esters, or with isocyanates to

form carbamates.

Result: The sulfone moiety remains intact, ready to act as a covalent "warhead" upon

metabolic or chemical activation.
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Figure 2: Workflow for incorporating the sulfone warhead into drug scaffolds.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye).

Incompatibility: Strong reducing agents, strong bases (induces premature elimination).

PPE: Wear nitrile gloves and safety glasses.[1] Handle in a fume hood, especially during the

alkylation step involving 2-chloroethanol (highly toxic).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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